![molecular formula C16H15N3OS3 B285417 N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide](/img/structure/B285417.png)
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide
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Overview
Description
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide, also known as MTA, is a thiazole-containing compound that has gained attention in the scientific community for its potential use in cancer treatment. MTA is a synthetic compound that has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Mechanism of Action
The exact mechanism of action of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it is believed that this compound inhibits the activity of S-adenosylhomocysteine hydrolase (SAHH), an enzyme involved in the metabolism of the amino acid methionine. By inhibiting SAHH, this compound disrupts the methylation cycle and leads to a decrease in DNA methylation. This, in turn, leads to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and anti-oxidant effects. This compound has also been shown to modulate the immune system, with studies demonstrating that this compound can enhance the activity of natural killer cells and T cells.
Advantages and Limitations for Lab Experiments
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. This compound is also stable and can be stored for extended periods of time. However, there are also limitations to the use of this compound in lab experiments. This compound has low solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for research on N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One area of focus is the development of more effective methods for administering this compound in vivo. Another area of focus is the identification of biomarkers that can be used to predict the response of cancer cells to this compound treatment. Additionally, there is interest in exploring the potential of this compound in combination with other anti-cancer agents. Overall, the potential of this compound as a cancer treatment warrants further investigation and research.
Synthesis Methods
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide can be synthesized using a multi-step process. The first step involves the reaction of 2-amino-4-methylthiazole with 4-methylbenzaldehyde to form the intermediate compound 4-(4-methylphenyl)-2-(2-amino-4-methylthiazol-5-yl)thiazole. This intermediate is then reacted with thioacetic acid to form this compound. The overall yield of this synthesis method is approximately 50%.
Scientific Research Applications
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been shown to have potential anti-cancer properties. In vitro studies have demonstrated that this compound inhibits the growth of a variety of cancer cell lines, including breast, prostate, lung, and colon cancer cells. In vivo studies using animal models have also shown promising results, with this compound inhibiting tumor growth and metastasis.
Properties
Molecular Formula |
C16H15N3OS3 |
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Molecular Weight |
361.5 g/mol |
IUPAC Name |
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C16H15N3OS3/c1-10-3-5-12(6-4-10)13-8-21-15(18-13)19-14(20)9-23-16-17-11(2)7-22-16/h3-8H,9H2,1-2H3,(H,18,19,20) |
InChI Key |
AYMHXCNJZHCDFZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NC(=CS3)C |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NC(=CS3)C |
Origin of Product |
United States |
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